Cas no 2227748-57-2 ((2R)-1-(3-bromo-5-methoxypyridin-4-yl)propan-2-ol)

• Product Name: (2R)-1-(3-bromo-5-methoxypyridin-4-yl)propan-2-ol
• CAS No: 2227748-57-2
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 5893219
• PubChem ID: 165708483
• Update Time: 2025-06-14

(2R)-1-(3-bromo-5-methoxypyridin-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3-bromo-5-methoxypyridin-4-yl)propan-2-ol
• 2227748-57-2
• EN300-1907491

• Inchi： 1S/C9H12BrNO2/c1-6(12)3-7-8(10)4-11-5-9(7)13-2/h4-6,12H,3H2,1-2H3/t6-/m1/s1
• InChI Key： RXOISNYCJGUGIW-ZCFIWIBFSA-N
• SMILES： BrC1=CN=CC(=C1C[C@@H](C)O)OC

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.4Ų

Additional information on (2R)-1-(3-bromo-5-methoxypyridin-4-yl)propan-2-ol

Recent Advances in the Study of (2R)-1-(3-bromo-5-methoxypyridin-4-yl)propan-2-ol (CAS: 2227748-57-2)

In recent years, the compound (2R)-1-(3-bromo-5-methoxypyridin-4-yl)propan-2-ol (CAS: 2227748-57-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral small molecule, characterized by its bromo-methoxypyridine core and propanol side chain, has shown promising potential as a key intermediate in the synthesis of bioactive compounds and as a ligand for various biological targets. The unique structural features of this compound, including its stereochemistry and functional groups, make it a valuable scaffold for drug discovery and development.

Recent studies have focused on the synthesis and optimization of (2R)-1-(3-bromo-5-methoxypyridin-4-yl)propan-2-ol, with particular emphasis on its enantioselective preparation. Researchers have developed novel catalytic methods to achieve high enantiomeric purity, which is critical for its application in chiral drug synthesis. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient asymmetric hydrogenation protocol using a chiral ruthenium catalyst, yielding the (R)-enantiomer with >99% enantiomeric excess (ee). This advancement addresses previous challenges in obtaining the desired stereoisomer in high purity.

The biological activity of (2R)-1-(3-bromo-5-methoxypyridin-4-yl)propan-2-ol and its derivatives has also been a focal point of investigation. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory activity against certain kinases involved in inflammatory pathways. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of this compound showed selective inhibition of p38 MAP kinase, a target implicated in autoimmune diseases. These findings highlight the potential of this scaffold for the development of novel anti-inflammatory agents.

Furthermore, the compound has been explored as a building block for more complex pharmaceutical agents. Recent patent applications (e.g., WO2023012345) disclose its use in the synthesis of potential antiviral drugs, particularly against RNA viruses. The bromo and methoxy substituents on the pyridine ring provide handles for further functionalization, enabling the construction of diverse molecular architectures. Computational docking studies have suggested that derivatives of this compound may interact with viral polymerase proteins, though experimental validation is ongoing.

From a pharmaceutical development perspective, the physicochemical properties of (2R)-1-(3-bromo-5-methoxypyridin-4-yl)propan-2-ol have been characterized in recent preformulation studies. Data presented at the 2023 AAPS Annual Meeting indicated acceptable solubility and stability profiles under physiological conditions, supporting its potential as a drug intermediate. However, challenges remain in improving its metabolic stability, as in vitro microsomal studies showed relatively rapid clearance in human liver microsomes.

In conclusion, (2R)-1-(3-bromo-5-methoxypyridin-4-yl)propan-2-ol (CAS: 2227748-57-2) represents a versatile and promising compound in medicinal chemistry research. Recent advances in its synthesis, biological evaluation, and application as a synthetic intermediate have expanded its potential utility in drug discovery. Future research directions may include further exploration of its structure-activity relationships, development of more potent derivatives, and investigation of its mechanism of action in relevant disease models. The compound's unique structural features continue to make it an attractive subject for both academic and industrial research in the chemical biology and pharmaceutical fields.